2-fluoro-N-(2-methyl-5-nitrophenyl)benzamide

• IUPAC Name: 2-fluoro-N-(2-methyl-5-nitrophenyl)benzamide
• InChI: InChI=1S/C14H11FN2O3/c1-9-6-7-10(17(19)20)8-13(9)16-14(18)11-4-2-3-5-12(11)15/h2-8H,1H3,(H,16,18)
• InChI Key: YTWGLSDHLPGWFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=CC=C2F
• Molecular Formula: C14H11FN2O3
• Molecular Weight: 274.25 g/mol

Description

2-fluoro-N-(2-methyl-5-nitrophenyl)benzamide is an organic compound with the molecular formula C14H11FN2O3 It is a derivative of benzamide, characterized by the presence of a fluoro group, a methyl group, and a nitro group attached to the phenyl rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-N-(2-methyl-5-nitrophenyl)benzamide typically involves the reaction of 2-fluorobenzoyl chloride with 2-methyl-5-nitroaniline. The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-fluoro-N-(2-methyl-5-nitrophenyl)benzamide can undergo various chemical reactions, including:

Nucleophilic substitution: The fluoro group can be replaced by nucleophiles such as amines or thiols under appropriate conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst or metal hydrides.

Oxidation: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

Common Reagents and Conditions

Nucleophilic substitution: Reagents like sodium azide or thiourea in polar aprotic solvents.

Reduction: Catalysts such as palladium on carbon (Pd/C) or sodium borohydride in ethanol.

Oxidation: Potassium permanganate in aqueous or acidic medium.

Major Products Formed

Nucleophilic substitution: Formation of substituted benzamides.

Reduction: Formation of 2-fluoro-N-(2-methyl-5-aminophenyl)benzamide.

Oxidation: Formation of 2-fluoro-N-(2-carboxy-5-nitrophenyl)benzamide.

Scientific Research Applications

2-fluoro-N-(2-methyl-5-nitrophenyl)benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(2-methyl-5-nitrophenyl)benzamide involves its interaction with specific molecular targets. The fluoro group can enhance the compound’s binding affinity to certain enzymes or receptors, while the nitro group may participate in redox reactions. The compound’s overall structure allows it to modulate biological pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 5-bromo-2-fluoro-N-(2-methyl-6-nitrophenyl)benzamide
• 2-fluoro-N-(2-methyl-5-nitrophenyl)carbamothioylbenzamide

Uniqueness

2-fluoro-N-(2-methyl-5-nitrophenyl)benzamide is unique due to the specific arrangement of its functional groups, which confer distinct chemical and biological properties.